Cas no 41076-06-6 ((3-nitrophenyl) Benzenesulfonate)

• Product Name: (3-nitrophenyl) Benzenesulfonate
• CAS No: 41076-06-6
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• CID: 926548
• PubChem ID: 347801
• Update Time: 2025-04-19

(3-nitrophenyl) Benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (3-nitrophenyl) Benzenesulfonate
• 1-Nitro-3-benzolsulfoxy-benzol
• 3-Nitrophenol-phenylsulfonsaeureester
• 3-nitrophenyl benzenesulfonate
• AC1L884Z
• benzenesulfonic acid-(3-nitro-phenyl ester)
• Benzolsulfonsaeure-(3-nitro-phenylester)
• NSC406663
• 41076-06-6
• SCHEMBL7335028
• DTXSID40324414
• AKOS008680878
• NSC-406663

• Inchi： 1S/C12H9NO5S/c14-13(15)10-5-4-6-11(9-10)18-19(16,17)12-7-2-1-3-8-12/h1-9H
• InChI Key： CVSXXVZUGHBFQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.02017
• Monoisotopic Mass: 279.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51
• LogP: 3.96650